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Compound of Interest

2-Hydroxy-4-methoxynaphthalene-

Compound Name:
1-carbaldehyde

CAS No.: 75965-68-3

Cat. No.: B13998200

Get Quote

Synthesis, Reactivity, and Applications in Chromogenic
Systems
Executive Summary

2-Hydroxy-4-methoxy-1-naphthaldehyde (CAS 75965-68-3) is a trisubstituted naphthalene
derivative characterized by a "push-pull” electronic structure. Its core features an electron-
withdrawing formyl group at the C1 position, flanked by an electron-donating hydroxyl group at
C2 and a methoxy group at C4. This specific substitution pattern imparts unique photophysical
properties, making it a critical intermediate in the development of Excited-State Intramolecular
Proton Transfer (ESIPT) fluorophores, Schiff base ligands for transition metal sensing, and
oxidative couplers in cosmetic chemistry.

This guide provides a comprehensive technical analysis of the compound's synthesis, reactivity
profile, and experimental protocols for its application in drug discovery and material science.
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Chemical Identity & Physicochemical Profile[1][2][3]

[4]

Property Specification

CAS Number 75965-68-3
2-Hydroxy-4-methoxy-1-

IUPAC Name Y Y Y

naphthalenecarboxaldehyde

Molecular Formula C12H1003

Molecular Weight 202.21 g/mol

Appearance Yellow to orange crystalline solid

Solubility Soluble in DMSO, DMF, CHCIls, EtOH; Insoluble

in water

Key Functional Groups

Aldehyde (C1), Phenolic Hydroxyl (C2),
Methoxy (C4)

pKa (Predicted)

~7.5-8.5 (Phenolic OH, lowered by ortho-formyl
H-bonding)

Synthetic Routes & Optimization

The synthesis of 2-hydroxy-4-methoxy-1-naphthaldehyde relies on the regioselective

formylation of an activated naphthalene precursor. The most robust method is the Vilsmeier-

Haack reaction, which introduces a formyl group at the most electron-rich position (C1) of the

4-methoxy-2-naphthol ring.

Retrosynthetic Analysis

The target molecule is disassembled into two key precursors:

» Electrophile: Vilsmeier reagent (Chloroiminium ion derived from DMF/POCIs).

» Nucleophile: 4-Methoxy-2-naphthol.

Primary Synthesis: Vilsmeier-Haack Formylation
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The presence of the hydroxyl group at C2 strongly activates the C1 position. While the methoxy
group at C4 also activates the ring, the C1 position is sterically and electronically favored due
to the alpha effect and potential hydrogen bonding stabilization in the transition state.

Reaction Scheme Diagram

Selective Methylation
1,3—Dihydroxynaphthalena (MeOH, HCI or DMS) p-| 4-Methoxy-2-naphthol
(Naphthoresorcinol) ) W
:2

Electrophilic Attack
POCI3/DMF y-—--——""777
(Vilsmeier Reagent)

Click to download full resolution via product page

-Hydroxy-4-methoxy-
1-naphthaldehyde

Caption: Step-wise synthesis from naphthoresorcinol to the target aldehyde via regioselective
methylation and formylation.

Experimental Protocol: Vilsmeier-Haack Formylation

Note: All steps must be performed in a fume hood due to the toxicity of POClIs.

Materials:

4-Methoxy-2-naphthol (1.0 eq)

Phosphorus oxychloride (POCIs, 1.2 eq)

Dimethylformamide (DMF, 5.0 eq, anhydrous)

Dichloromethane (DCM)
Procedure:

» Reagent Preparation: In a flame-dried round-bottom flask under inert atmosphere (N2), cool
anhydrous DMF to 0°C.
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e Activation: Add POCIs dropwise over 15 minutes. A white precipitate (Vilsmeier salt) may
form. Stir for 30 minutes at 0°C.

e Addition: Dissolve 4-methoxy-2-naphthol in a minimum amount of DMF/DCM and add it
dropwise to the Vilsmeier reagent, maintaining the temperature below 5°C.

e Reaction: Allow the mixture to warm to room temperature, then heat to 60°C for 3—4 hours.
Monitor by TLC (Hexane:EtOAc 7:3).

» Hydrolysis: Cool the mixture to room temperature and pour onto crushed ice/sodium acetate
solution to hydrolyze the iminium intermediate. Stir vigorously for 1 hour.

« |solation: Filter the resulting yellow precipitate.

 Purification: Recrystallize from ethanol or purify via silica gel column chromatography
(eluent: DCM/Hexane) to yield bright yellow needles.

Reactivity & Functional Applications
Schiff Base Formation (Ligand Synthesis)

The C1l-aldehyde is highly reactive toward primary amines, forming Schiff bases (imines).
These derivatives are "privileged scaffolds"” in coordination chemistry. The ortho-hydroxyl group
allows for the formation of stable 6-membered chelate rings with transition metals (Cu?*, Ni2*,
Znz+),

Mechanism: The lone pair on the amine nitrogen attacks the carbonyl carbon, followed by
dehydration. The resulting azomethine (-CH=N-) linkage is stabilized by an intramolecular
hydrogen bond with the C2-hydroxyl group.

Ligand Design Workflow
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2-Hydroxy-4-methoxy- Primary Amine
1-naphthaldehyde (R-NH2)
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Metal Salt (Cu, Zn, Ni)

Metal Complex
(M-L2)
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Caption: Workflow for converting the aldehyde into bioactive Schiff base ligands and metal
complexes.

Fluorescence & ESIPT Probes

This compound exhibits Excited-State Intramolecular Proton Transfer (ESIPT).
e Ground State (Enol): The proton resides on the oxygen.

» Excitation: Upon UV absorption, the acidity of the phenolic proton increases, and the basicity
of the carbonyl oxygen increases.

e Proton Transfer: The proton migrates to the carbonyl oxygen, forming a keto-tautomer in the
excited state.

e Emission: The keto form relaxes to the ground state, emitting light with a large Stokes shift
(often >100 nm), preventing self-absorption.

Application: This mechanism is exploited to design "turn-on" fluorescent sensors for anions (F-,
CN~) or metal ions (Al3*, Zn2*) which disrupt or enhance the proton transfer.

Biological & Industrial Relevance[4]
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Medicinal Chemistry

Derivatives of 2-hydroxy-1-naphthaldehydes have shown potent biological activities:

» Antibacterial: Schiff bases derived from this core have demonstrated efficacy against S.
aureus and E. coli.

» Anticancer: Copper(ll) complexes of these ligands can act as DNA intercalators or
proteasome inhibitors.

Cosmetic Applications

As detailed in patent literature (e.g., DE102007018380A1), CAS 75965-68-3 is utilized in
oxidative hair dyeing formulations. It functions as a coupler or a direct dye, reacting with
primary intermediates (like p-phenylenediamine) to produce stable, vibrant yellow-to-orange
chromophores within the hair shaft.

Safety & Handling (MSDS Summary)

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).

o Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen). Aldehydes can oxidize
to carboxylic acids upon prolonged exposure to air.

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. Work in a well-ventilated fume
hood.
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Chemical Substance Data
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o Source:PubChem / Chemical Vendors
o Note: Specific CAS 75965-68-3 is listed in specialized catalogs and patent databases as a
hair dye intermedi

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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